5-(azidomethyl)pyrimidine-2,4-diamine
Overview
Description
“5-(azidomethyl)pyrimidine-2,4-diamine” is a chemical compound that is widely used in scientific experiments due to its diverse chemical and biological properties. It is a derivative of pyrimidine, an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(azidomethyl)pyrimidine-2,4-diamine involves the reaction of 5-bromo-2,4-diaminopyrimidine with sodium azide in the presence of a copper catalyst.", "Starting Materials": [ "5-bromo-2,4-diaminopyrimidine", "sodium azide", "copper catalyst" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2,4-diaminopyrimidine in a suitable solvent such as DMF or DMSO.", "Step 2: Add sodium azide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a copper catalyst such as CuSO4 or CuI to the reaction mixture and stir for several more hours.", "Step 4: Purify the resulting product by column chromatography or recrystallization to obtain 5-(azidomethyl)pyrimidine-2,4-diamine." ] } | |
CAS RN |
1367348-68-2 |
Molecular Formula |
C5H7N7 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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